Cas no 1955506-89-4 (lithium 2-(5-bromopyrimidin-4-yl)acetate)

• Product Name: lithium 2-(5-bromopyrimidin-4-yl)acetate
• CAS No: 1955506-89-4
• MF: C₆H₄BrLiN₂O₂
• MW: 222.95316028595
• MDL: MFCD28134468
• CID: 5221439
• PubChem ID: 86346246
• Update Time: 2023-11-24

lithium 2-(5-bromopyrimidin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bromopyrimidin-4-yl)acetic acid, lithium salt
• lithium(1+) ion 2-(5-bromopyrimidin-4-yl)acetate
• 4-Pyrimidineacetic acid, 5-bromo-, lithium salt (1:1)
• lithium 2-(5-bromopyrimidin-4-yl)acetate

• MDL： MFCD28134468
• Inchi： 1S/C6H5BrN2O2.Li/c7-4-2-8-3-9-5(4)1-6(10)11;/h2-3H,1H2,(H,10,11);/q;+1/p-1
• InChI Key： CJWPADMURDKJGZ-UHFFFAOYSA-M
• SMILES： BrC1=CN=CN=C1CC(=O)[O-].[Li+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Topological Polar Surface Area: 65.9